Cas no 2098138-95-3 (3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• CAS No: 2098138-95-3
• MF: C₁₀H₁₅ClF₃NO₂
• MW: 273.679812669754
• CID: 5724754
• PubChem ID: 122238855
• Update Time: 2025-10-29

3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1908-1430
• 2098138-95-3
• 3-chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• AKOS040795924
• 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C10H15ClF3NO2/c1-17-6-7-4-15(9(16)2-3-11)5-8(7)10(12,13)14/h7-8H,2-6H2,1H3
• InChI Key： KCYCLVUFKDQMRP-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(C(F)(F)F)C(COC)C1)=O

Computed Properties

• Exact Mass: 273.0743409g/mol
• Monoisotopic Mass: 273.0743409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one

Professional Introduction to 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2098138-95-3)

3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one, with the CAS number 2098138-95-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a methoxymethyl side chain, and a trifluoromethyl group, contributes to its unique chemical properties and reactivity.

The compound's structure is built around a pyrrolidinone core, which is a common motif in many bioactive molecules. The pyrrolidinone ring provides a stable scaffold that can be modified to enhance binding affinity to biological targets. In particular, the trifluoromethyl group is known for its ability to improve metabolic stability and binding interactions with enzymes and receptors. This feature makes it a valuable component in drug design, as it can enhance the pharmacokinetic properties of a lead compound.

The methoxymethyl group attached to the pyrrolidinone ring introduces another layer of complexity to the molecule. This group can participate in various chemical reactions, including nucleophilic substitution and ether formation, which are crucial for further derivatization and optimization. The combination of these functional groups makes 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of small molecules that modulate neurological disorders. Pyrrolidinone derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors and ion channels. The specific arrangement of substituents in 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one suggests that it may have potential as an intermediate in the synthesis of drugs targeting conditions such as depression, anxiety, and cognitive disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent at the 3-position of the pyrrolidinone ring is particularly critical, as it influences the molecule's reactivity and subsequent functionalization. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently.

Evaluation of the pharmacological properties of 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one has been conducted using both in vitro and in vivo models. Preliminary studies indicate that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a lead compound for further development. Additionally, its metabolic stability appears favorable, which is essential for achieving prolonged therapeutic effects.

The role of computational chemistry in understanding the behavior of this molecule cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and to guide structural optimization efforts. These simulations provide valuable insights into how changes in the molecular structure can influence pharmacological activity, thereby accelerating the drug discovery process.

In conclusion, 3-Chloro-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2098138-95-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive intermediate for developing novel therapeutic agents. As research in this area continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs.